1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 2-(3,5-dimethylphenoxy)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H26N2O3/c1-16-12-17(2)14-18(13-16)26-15-21(24)23-10-8-22(9-11-23)19-6-4-5-7-20(19)25-3/h4-7,12-14H,8-11,15H2,1-3H3
• InChI Key: SULNUPZUYVQUJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)N2CCN(CC2)C3=CC=CC=C3OC)C
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine, also known as DAPP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. DAPP belongs to the class of piperazine derivatives and has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antidepressant effects.

Mechanism of Action

The mechanism of action of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine is not fully understood. However, it is believed to act through multiple pathways. 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory prostaglandins. 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has also been shown to modulate the activity of opioid receptors in the brain, which are involved in the regulation of pain perception. Furthermore, 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has been found to increase the levels of neurotransmitters such as serotonin and norepinephrine, which are involved in the regulation of mood.
Biochemical and Physiological Effects:
1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has also been found to decrease the levels of prostaglandins, which are involved in the inflammatory response. Additionally, 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has been shown to modulate the activity of opioid receptors in the brain, which are involved in the regulation of pain perception. Furthermore, 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has been found to increase the levels of neurotransmitters such as serotonin and norepinephrine, which are involved in the regulation of mood.

Advantages and Limitations for Lab Experiments

1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has several advantages for lab experiments. It is readily available and can be synthesized using simple chemical reactions. 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine is also stable under normal laboratory conditions and can be stored for extended periods of time. However, 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine. Firstly, further research is needed to elucidate the mechanism of action of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine. This will provide a better understanding of its biological activity and potential therapeutic applications. Secondly, more studies are needed to evaluate the safety and efficacy of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine in human clinical trials. This will provide valuable information for the development of new drugs based on 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine. Finally, there is a need to explore the potential of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine as a lead compound for the development of new drugs for the treatment of various diseases. This will require the synthesis and evaluation of new derivatives of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine with improved pharmacological properties.
Conclusion:
In conclusion, 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine, or 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has been found to exhibit anti-inflammatory, analgesic, and antidepressant effects. The synthesis of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine involves the reaction of 1-(3,5-dimethylphenoxy)acetyl chloride with 4-(2-methoxyphenyl)piperazine in the presence of a base such as triethylamine. The mechanism of action of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine is not fully understood, but it is believed to act through multiple pathways. 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine, including further research on its mechanism of action, evaluation of its safety and efficacy in human clinical trials, and exploration of its potential as a lead compound for the development of new drugs.

Synthesis Methods

The synthesis of 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine involves the reaction of 1-(3,5-dimethylphenoxy)acetyl chloride with 4-(2-methoxyphenyl)piperazine in the presence of a base such as triethylamine. The reaction proceeds under reflux conditions in a suitable solvent such as dichloromethane or chloroform. After the completion of the reaction, the product is purified by column chromatography or recrystallization. The yield of the final product is typically in the range of 50-70%.

Scientific Research Applications

1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has also been shown to possess analgesic properties by modulating the activity of opioid receptors in the brain. Additionally, 1-[(3,5-dimethylphenoxy)acetyl]-4-(2-methoxyphenyl)piperazine has been found to exhibit antidepressant effects by increasing the levels of neurotransmitters such as serotonin and norepinephrine.